molecular formula C10H11BrN2O B6206735 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 155821-68-4

5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

Cat. No. B6206735
CAS RN: 155821-68-4
M. Wt: 255.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one, also known as 5-Bromo-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one, is an organic compound belonging to the class of benzodiazoles. It has found a wide range of applications in industrial and scientific research due to its unique properties. 5-Bromo-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has been studied extensively in recent years and its potential uses are still being explored.

Scientific Research Applications

5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has been studied extensively in recent years and has found a wide range of applications in industrial and scientific research. For example, it has been used as a reagent in the synthesis of biologically active compounds, such as antibiotics, and as a catalyst in the production of polymers. In addition, it has been used as a fluorescent probe for the detection of metal ions and as a fluorescent dye for the imaging of cells and tissues.

Mechanism of Action

The mechanism of action of 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is not fully understood. However, it is believed that the compound acts as an electron transfer agent, allowing the transfer of electrons between molecules. In addition, it is thought to interact with DNA, proteins, and other molecules, which can affect the activity of enzymes and other proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one are not well understood. However, it is known that the compound can interact with DNA, proteins, and other molecules, which can affect the activity of enzymes and other proteins. In addition, it has been found to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in both acidic and basic solutions. In addition, it is a potent electron transfer agent, which makes it useful for a variety of reactions. However, it is also important to note that the compound can be toxic and should be handled with care.

Future Directions

The potential future directions for 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one are numerous. For example, further research could be conducted to better understand its mechanism of action and the biochemical and physiological effects it has on cells and tissues. In addition, it could be studied further as a reagent for the synthesis of biologically active compounds and as a fluorescent probe for the detection of metal ions. Finally, it could be used in the development of new drugs and therapies for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-onedimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is typically conducted in two steps. The first step involves the bromination of 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one using bromine in an aqueous solution of sodium hydroxide. This reaction yields 5-bromo-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. The second step involves the hydrolysis of the compound with aqueous hydrochloric acid, which yields the desired product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one involves the bromination of 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one using N-bromosuccinimide (NBS) as the brominating agent.", "Starting Materials": [ "1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one", "N-bromosuccinimide (NBS)", "Acetonitrile", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "1. Dissolve 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one in acetonitrile.", "2. Add N-bromosuccinimide (NBS) to the solution and stir at room temperature for several hours.", "3. Quench the reaction by adding a solution of sodium hydroxide (NaOH) in water.", "4. Extract the product with ethyl acetate.", "5. Wash the organic layer with water and brine.", "6. Dry the organic layer over anhydrous sodium sulfate (Na2SO4).", "7. Concentrate the organic layer under reduced pressure to obtain the crude product.", "8. Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent.", "9. Recrystallize the purified product from a mixture of ethyl acetate and hexanes to obtain the final product.", "10. Characterize the final product using spectroscopic techniques such as NMR and IR spectroscopy." ] }

CAS RN

155821-68-4

Product Name

5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

Molecular Formula

C10H11BrN2O

Molecular Weight

255.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.